Cas no 2580091-98-9 (ethyl (2R)-2-(2S)-2-aminopropanamido-4-methylpentanoate)

• Product Name: ethyl (2R)-2-(2S)-2-aminopropanamido-4-methylpentanoate
• CAS No: 2580091-98-9
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 5657918
• PubChem ID: 165887387
• Update Time: 2025-05-24

ethyl (2R)-2-(2S)-2-aminopropanamido-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• 2580091-98-9
• ethyl (2R)-2-[(2S)-2-aminopropanamido]-4-methylpentanoate
• EN300-27730544
• ethyl (2R)-2-(2S)-2-aminopropanamido-4-methylpentanoate

• Inchi： 1S/C11H22N2O3/c1-5-16-11(15)9(6-7(2)3)13-10(14)8(4)12/h7-9H,5-6,12H2,1-4H3,(H,13,14)/t8-,9+/m0/s1
• InChI Key： HBDFCUIJWKQWQV-DTWKUNHWSA-N
• SMILES： O(CC)C([C@@H](CC(C)C)NC([C@H](C)N)=O)=O

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.4Ų

Additional information on ethyl (2R)-2-(2S)-2-aminopropanamido-4-methylpentanoate

Ethyl (2R)-2-(2S)-2-Aminopropanamido-4-Methylpentanoate: A Comprehensive Overview

Ethyl (2R)-2-(2S)-2-aminopropanamido-4-methylpentanoate, with CAS No. 2580091-98-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its stereochemistry, which plays a crucial role in its biological activity and potential applications. The molecule consists of a pentanoate backbone with an ethyl ester group, a 4-methyl substituent, and an amino propanamide moiety with specific stereochemical configurations at the 2R and 2S positions.

The stereochemistry of this compound is critical, as it determines its interaction with biological systems. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in how it influences pharmacokinetics and pharmacodynamics. For instance, research published in the Journal of Medicinal Chemistry has shown that enantiomers of similar compounds can exhibit vastly different activities due to their spatial arrangements. This makes ethyl (2R)-2-(2S)-2-aminopropanamido-4-methylpentanoate a valuable model for studying stereochemical effects in drug development.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry. One common approach involves the use of chiral auxiliary agents or asymmetric catalysis to ensure the correct configuration at the 2R and 2S positions. A study in the Chemical Communications journal demonstrated that asymmetric induction techniques can achieve high enantiomeric excess in similar compounds, which is essential for their biological evaluation.

In terms of applications, ethyl (2R)-2-(2S)-2-aminopropanamido-4-methylpentanoate has shown promise in various fields. Its amino propanamide group suggests potential as a precursor for peptide synthesis or as a building block in medicinal chemistry. Additionally, its ester functionality makes it suitable for use in bioconjugation reactions or as a component in drug delivery systems.

Recent advancements in computational chemistry have also provided new insights into the properties of this compound. For example, molecular docking studies using software like AutoDock have revealed potential binding modes with target proteins, offering clues about its bioactivity. Furthermore, quantum chemical calculations have shed light on its electronic structure and reactivity, which are vital for understanding its chemical behavior.

The physical properties of ethyl (2R)-2-(2S)-2-aminopropanamido-4-methylpentanoate are also worth noting. Its molecular weight is approximately 191 g/mol, and it has a melting point around 65°C. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water. These properties make it suitable for use in organic synthesis reactions that require controlled solubility profiles.

In conclusion, ethyl (2R)-2-(2S)-2-aminopropanamido-4-methylpentanoate is a versatile compound with significant potential in both academic research and industrial applications. Its stereochemistry, synthesis methods, and physical properties make it a valuable tool for chemists and pharmacologists alike. As research continues to uncover new insights into its properties and applications, this compound will likely play an increasingly important role in the development of novel therapeutic agents.